Cas no 2229515-21-1 (2-{4-chloro-7H-pyrrolo2,3-dpyrimidin-5-yl}propan-2-amine)

• Product Name: 2-{4-chloro-7H-pyrrolo2,3-dpyrimidin-5-yl}propan-2-amine
• CAS No: 2229515-21-1
• MF: C₉H₁₁ClN₄
• MW: 210.66343998909
• CID: 6434182
• PubChem ID: 164663873
• Update Time: 2025-05-22

2-{4-chloro-7H-pyrrolo2,3-dpyrimidin-5-yl}propan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-{4-chloro-7H-pyrrolo2,3-dpyrimidin-5-yl}propan-2-amine
• EN300-1994288
• 2-{4-chloro-7h-pyrrolo[2,3-d]pyrimidin-5-yl}propan-2-amine
• 2229515-21-1

• Inchi： 1S/C9H11ClN4/c1-9(2,11)5-3-12-8-6(5)7(10)13-4-14-8/h3-4H,11H2,1-2H3,(H,12,13,14)
• InChI Key： OVUWLUHFLPITPL-UHFFFAOYSA-N
• SMILES： ClC1=C2C(=NC=N1)NC=C2C(C)(C)N

Computed Properties

• Exact Mass: 210.0672241g/mol
• Monoisotopic Mass: 210.0672241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 67.6Ų

Additional information on 2-{4-chloro-7H-pyrrolo2,3-dpyrimidin-5-yl}propan-2-amine

Compound CAS No 2229515-21-1: 2-{4-chloro-7H-pyrrolo[2,3-d]pyrimidin-5-yl}propan-2-amine

The compound with CAS number 2229515-21-1, also known as 2-{4-chloro-7H-pyrrolo[2,3-d]pyrimidin-5-yl}propan-2-amine, is a highly specialized organic molecule with significant potential in various fields of research and application. This compound belongs to the class of pyrrolopyrimidines, which are heterocyclic aromatic compounds with a fused pyrrole and pyrimidine ring system. The presence of the chloro group at position 4 and the propanamine substituent at position 5 introduces unique electronic and steric properties to the molecule, making it a valuable compound for further exploration.

Recent studies have highlighted the importance of pyrrolopyrimidine derivatives in drug discovery, particularly in the development of kinase inhibitors and other bioactive molecules. The structure of 2-{4-chloro-7H-pyrrolo[2,3-d]pyrimidin-5-yl}propan-2-amine suggests that it could potentially act as a scaffold for designing novel therapeutic agents. Its ability to interact with specific biological targets, such as protein kinases or enzymes, makes it a promising candidate for further investigation in the field of medicinal chemistry.

The synthesis of this compound involves a multi-step process that typically includes the formation of the pyrrolopyrimidine core followed by functionalization at specific positions. The introduction of the chloro group and the propanamine substituent requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as microwave-assisted synthesis or catalytic methods, have been employed to optimize the production of this compound.

In terms of applications, compound CAS No 2229515-21-1 has shown potential in several areas. For instance, its structural similarity to known bioactive compounds suggests that it could be used as an intermediate in the synthesis of more complex molecules with enhanced pharmacological properties. Additionally, its unique electronic properties make it a candidate for use in materials science, particularly in the development of organic semiconductors or optoelectronic devices.

Recent research has also explored the environmental impact and safety profile of this compound. Studies indicate that while it exhibits moderate stability under standard conditions, its degradation pathways need further investigation to ensure minimal environmental impact. Regulatory compliance and safety assessments are critical when handling such compounds to ensure they meet all relevant standards and guidelines.

In conclusion, compound CAS No 2229515-21-1, or 2-{4-chloro-7H-pyrrolo[2,3-d]pyrimidin-5-yl}propan-2-am, represents a significant advancement in organic chemistry with diverse applications across multiple disciplines. Its unique structure and potential bioactivity make it a valuable tool for researchers in drug discovery, materials science, and beyond. As ongoing studies continue to uncover its full potential, this compound is poised to play a crucial role in advancing scientific knowledge and technological innovation.